Cas no 1806729-95-2 (5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1806729-95-2
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4814562
• Update Time: 2025-10-29

5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO3/c1-16-7-4(6(9)15)5(3(13)2-14-7)17-8(10,11)12/h2H,1H3
• InChI Key： HBNWKNLBCSGZHJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)Cl)=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

Introduction to 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806729-95-2)

5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1806729-95-2, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of an iodo substituent, a methoxy group, and a trifluoromethoxy moiety on a pyridine backbone, make it a versatile building block for drug discovery and development. The carbonyl chloride functional group further enhances its utility as a reactive intermediate in forming amide and ester bonds, which are fundamental in constructing complex molecular architectures.

The significance of this compound lies in its role as a precursor for synthesizing novel therapeutic agents. In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways, particularly those involving protein-protein interactions and enzyme inhibition. The structural motifs present in 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride align well with the requirements for designing high-affinity binders. For instance, the pyridine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The iodo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used to introduce aryl or alkyl groups into complex molecules. This capability is particularly valuable in constructing heterocyclic scaffolds that mimic natural products with known biological activity. Additionally, the electron-withdrawing nature of the trifluoromethoxy group can modulate the electronic properties of the pyridine ring, influencing its binding affinity and selectivity toward biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The presence of fluorine atoms in molecules can significantly enhance their metabolic stability, lipophilicity, and binding affinity. In the case of 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride, the trifluoromethoxy group not only contributes to these desirable properties but also provides a handle for further derivatization. This makes it an attractive starting point for synthesizing lead compounds that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The carbonyl chloride functionality is particularly noteworthy for its reactivity in forming amide bonds. This reaction is fundamental in peptide and protein synthesis, making this compound a valuable tool for researchers working on peptidomimetics and protein inhibitors. Moreover, the reactivity of carbonyl chlorides allows for rapid and efficient coupling with nucleophiles, including amines and alcohols, which can be further functionalized to produce more complex derivatives.

In academic research, 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride has been utilized in several groundbreaking studies aimed at understanding drug-receptor interactions at a molecular level. For example, researchers have employed this compound to develop novel inhibitors targeting kinases and other enzymes involved in cancer progression. By leveraging its structural features, scientists have been able to design molecules that exhibit high selectivity and potency against these targets. These findings underscore the importance of well-designed intermediates like this one in accelerating drug discovery efforts.

The pharmaceutical industry has also recognized the potential of this compound as a key building block for next-generation therapeutics. Companies specializing in custom synthesis have incorporated 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride into their catalogues to meet the growing demand for specialized intermediates. Its versatility has made it a preferred choice for medicinal chemists working on projects ranging from small-molecule drugs to biologics.

From a synthetic chemistry perspective, this compound exemplifies the power of multi-functionalized heterocycles in enabling diverse chemical transformations. The combination of an iodo, methoxy, and trifluoromethoxy substituent on a pyridine ring provides multiple sites for selective modification, allowing chemists to explore a wide range of structural possibilities. This flexibility is crucial for generating libraries of compounds with tailored properties for high-throughput screening.

The use of computational methods has further enhanced the utility of 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride by enabling virtual screening and de novo design approaches. By integrating experimental data with computational predictions, researchers can more efficiently identify promising candidates for further optimization. This synergy between experimental synthesis and computational modeling has been instrumental in accelerating the development pipeline for new drugs.

In conclusion,5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806729-95-2) represents a significant advancement in pharmaceutical chemistry as an intermediate for synthesizing biologically active molecules. Its unique structural features and reactivity make it indispensable for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.